N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide

• IUPAC Name: N-(1-butyl-6-methylpyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide
• InChI: InChI=1S/C22H21ClN4O/c1-3-4-11-27-21-17(13-15-12-14(2)9-10-19(15)24-21)20(26-27)25-22(28)16-7-5-6-8-18(16)23/h5-10,12-13H,3-4,11H2,1-2H3,(H,25,26,28)
• InChI Key: WQGFXMWFTOEGQV-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C3C=C(C=CC3=N2)C)C(=N1)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H21ClN4O
• Molecular Weight: 392.9 g/mol

Description

N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide, also known as BMQ, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMQ is synthesized using a multi-step process and has shown promising results in scientific research studies.

Mechanism of Action

The exact mechanism of action of N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in cancer cell growth and neurodegeneration. N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in cancer cell growth and neurodegeneration. N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has also been shown to modulate the activity of various signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has also been shown to reduce inflammation and oxidative stress, which are two factors that contribute to neurodegeneration. N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes and reach its target. It has also shown low toxicity in animal studies, making it a potentially safe compound for human use. However, the synthesis method for N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide is complex and requires a high level of expertise in organic chemistry. N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide is also a relatively new compound, and its long-term effects on human health are not fully understood.

Future Directions

There are several future directions for N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide research. One potential direction is to study its potential applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Another potential direction is to study its combination with other chemotherapeutic agents for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide and its long-term effects on human health.
Conclusion:
In conclusion, N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide is a novel small molecule compound that has shown promising results in scientific research studies. Its potential applications in cancer treatment and neurological disorders make it a promising compound for further research. However, its complex synthesis method and relatively new status as a compound require further studies to fully understand its mechanism of action and long-term effects on human health.

Synthesis Methods

N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide is synthesized using a multi-step process that involves the reaction of several chemical reagents. The first step involves the reaction of 2-chlorobenzoyl chloride with 1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinoline in the presence of anhydrous aluminum chloride. The resulting product is then treated with sodium hydroxide to obtain the final product, N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide. The synthesis method is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has shown promising results in various scientific research studies. It has been studied for its potential applications in cancer treatment, Alzheimer's disease, Parkinson's disease, and other neurological disorders. N-(1-butyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-chlorobenzamide has been shown to have anti-tumor activity and has been studied as a potential chemotherapeutic agent. It has also been studied for its neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.